Cas no 339030-46-5 (N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide
• CAS No: 339030-46-5
• MF: C₁₅H₁₄F₂N₂OS
• MW: 308.346269130707
• CID: 5741896
• PubChem ID: 1486221
• Update Time: 2025-05-25

N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• MLS000696160
• 339030-46-5
• CHEMBL1333474
• N-(2,4-difluorophenyl)-6-(isopropylsulfanyl)nicotinamide
• AKOS005102864
• HMS2654N18
• N-(2,4-difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide
• N-(2,4-difluorophenyl)-6-propan-2-ylsulfanylpyridine-3-carboxamide
• 8G-310S
• SMR000333522
• 3-Pyridinecarboxamide, N-(2,4-difluorophenyl)-6-[(1-methylethyl)thio]-
• N-(2,4-Difluorophenyl)-6-[(1-methylethyl)thio]-3-pyridinecarboxamide
• N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C15H14F2N2OS/c1-9(2)21-14-6-3-10(8-18-14)15(20)19-13-5-4-11(16)7-12(13)17/h3-9H,1-2H3,(H,19,20)
• InChI Key： JJJUYBQCDVHCFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)C(NC1C=CC(=CC=1F)F)=O)C(C)C

Computed Properties

• Exact Mass: 308.07949057g/mol
• Monoisotopic Mass: 308.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 355.3±42.0 °C(Predicted)
• pka: 9.65±0.70(Predicted)

Additional information on N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide

Research Briefing on N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide (CAS: 339030-46-5)

N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide (CAS: 339030-46-5) is a small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the difluorophenyl and propan-2-ylsulfanyl groups, contribute to its pharmacological properties and make it a subject of interest for further investigation.

Recent studies have explored the synthesis and optimization of N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide, with a focus on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for future preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide exhibits promising inhibitory effects on specific molecular targets, including kinases and enzymes involved in inflammatory pathways. For instance, the compound has shown potent activity against certain isoforms of protein kinase C (PKC), which are implicated in various diseases such as cancer and autoimmune disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting these pathways.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling cascades, leading to downstream effects on cell proliferation and apoptosis. Molecular docking studies have provided insights into the binding interactions between N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide and its target proteins, highlighting the importance of the difluorophenyl moiety in stabilizing these interactions. These computational analyses are complemented by experimental data, which collectively support the compound's potential as a selective and potent inhibitor.

Despite these promising results, challenges remain in the development of N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Recent efforts have focused on modifying the compound's structure to enhance its pharmacokinetic properties while maintaining its biological activity. These modifications include the introduction of solubilizing groups and the exploration of prodrug strategies to improve oral absorption.

In conclusion, N-(2,4-Difluorophenyl)-6-(propan-2-ylsulfanyl)pyridine-3-carboxamide represents a promising candidate for drug development, with demonstrated activity against key molecular targets. Ongoing research aims to overcome the current limitations and advance the compound through the drug discovery pipeline. Future studies will likely focus on preclinical evaluation, including toxicity profiling and efficacy testing in animal models, to validate its therapeutic potential. The continued exploration of this compound underscores the importance of chemical biology in identifying novel drug candidates and addressing unmet medical needs.